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Compound of Interest

Compound Name: Dikar

Cat. No.: B1239507 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper handling and disposal of Dikar fungicide waste in a

laboratory setting. Dikar is a fungicide-miticide containing the active ingredients Mancozeb and

Dinocap.[1][2][3] Adherence to these protocols is crucial for ensuring laboratory safety and

environmental protection.

Frequently Asked Questions (FAQs)
Q1: What is Dikar and why does its waste require special handling?

A1: Dikar is a wettable powder fungicide-miticide containing 72.0% Mancozeb and 4.7%

Dinocap.[1][2] These active ingredients are pesticides that can be harmful to humans and the

environment if not handled and disposed of correctly.[4][5] Laboratory waste containing Dikar is
considered hazardous waste and must be managed according to specific safety and

environmental regulations.

Q2: What are the primary hazards associated with Dikar waste?

A2: The primary hazards of Dikar waste stem from its active ingredients, Mancozeb and

Dinocap. Dikar may cause irritation to the nose, throat, eyes, and skin.[1] Inhalation of dust

and spray mist should be avoided.[1] Dinocap is classified as harmful if swallowed and may

cause an allergic skin reaction.[6] It is also very toxic to aquatic life with long-lasting effects.[6]

Q3: What immediate first aid measures should be taken in case of exposure to Dikar?
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A3: In case of accidental exposure, follow these first aid measures immediately:

If swallowed: Do not induce vomiting. Call a physician or poison control center immediately.

[1][3]

If in eyes: Immediately flush with large amounts of water for at least 15 minutes. Consult a

physician if irritation persists.[1][3]

If on skin: Immediately wash with plenty of soap and water. Get medical attention if irritation

develops.[1][3]

Q4: Can I dispose of small amounts of Dikar waste down the sink or in the regular trash?

A4: No. Never pour Dikar waste down the sink or dispose of it in the regular trash.[4] Improper

disposal can contaminate water systems and the environment.[4] All Dikar waste, including

empty containers, must be handled as hazardous chemical waste.

Troubleshooting Guide
Problem: I have generated a small amount of Dikar-contaminated liquid waste. How do I

collect and store it?

Solution:

Container Selection: Use a clearly labeled, leak-proof container compatible with chemical

waste. The original product container should not be reused for waste.

Labeling: Label the waste container with "Hazardous Waste," the full chemical names of the

active ingredients ("Mancozeb and Dinocap waste"), and the date of accumulation.

Storage: Store the sealed container in a designated and properly ventilated satellite

accumulation area, away from incompatible materials. Ensure the storage area has

secondary containment to capture any potential leaks.

Problem: I have spilled a small amount of Dikar powder in the lab.

Solution:
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Restrict Access: Immediately alert others in the area and restrict access to the spill.

Personal Protective Equipment (PPE): Before cleaning, ensure you are wearing appropriate

PPE, including chemical-resistant gloves, a lab coat, and safety goggles. For larger spills or

in poorly ventilated areas, respiratory protection may be necessary.

Cleanup:

Gently cover the spill with an absorbent material like vermiculite or sand to prevent the

powder from becoming airborne.

Carefully sweep the absorbent mixture into a designated hazardous waste container.

Avoid creating dust.

Clean the spill area with a damp cloth. Dispose of the cloth as hazardous waste.

Decontamination: Decontaminate the area using a suitable cleaning agent. Check your

institution's specific procedures for decontamination of pesticide spills.[7][8][9]

Waste Disposal: Seal and label the container with the spill cleanup materials as "Hazardous

Waste: Dikar spill debris" and dispose of it through your institution's hazardous waste

management program.

Problem: The Dikar solution I prepared appears to have precipitated.

Solution:

Precipitation may occur if the solution is old or was prepared improperly. This does not change

the hazardous nature of the waste. Handle the entire volume, including the precipitate, as

Dikar hazardous waste. Follow the standard liquid waste disposal protocol. Do not attempt to

redissolve the precipitate for use in experiments.

Quantitative Data Summary
The following table summarizes key quantitative information regarding the handling and

properties of Dikar's active ingredients.
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Parameter Value Source

Dikar Composition

Mancozeb 72.0% [1][2]

Dinocap 4.7% [1][2]

Occupational Exposure Limits

No specific limits found for

Dikar, refer to individual

components

Waste Container Rinsing

Triple Rinse Volume
Fill container 1/4 full with water

for each rinse.
[10]

Emergency Eye Wash

Minimum Flushing Time 15 minutes [1][3]

Experimental Protocols
Protocol 1: Handling and Collection of Dikar Waste

Personal Protective Equipment (PPE): Before handling Dikar or its waste, don a lab coat,

chemical-resistant gloves (e.g., nitrile), and safety goggles.[5][11][12][13]

Weighing and Preparation: Conduct all weighing of Dikar powder and preparation of

solutions in a certified chemical fume hood to minimize inhalation exposure.[1]

Waste Segregation:

Solid Waste: Collect all Dikar-contaminated solid waste (e.g., weighing paper,

contaminated paper towels, used PPE) in a designated, clearly labeled, and sealed

hazardous waste container.

Liquid Waste: Collect all aqueous and solvent-based solutions containing Dikar in a

separate, clearly labeled, and sealed hazardous waste container. Do not mix with other
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chemical waste streams unless explicitly permitted by your institution's hazardous waste

management plan.

Container Labeling: All waste containers must be labeled with "Hazardous Waste," the full

names of the active ingredients (Mancozeb and Dinocap), the approximate concentration,

and the date of initial waste accumulation.

Temporary Storage: Store waste containers in a designated satellite accumulation area that

is secure and has secondary containment.

Protocol 2: Disposal of Empty Dikar Containers
Triple Rinsing: Empty Dikar containers must be triple-rinsed before disposal.[10]

Fill the container approximately one-quarter full with water.

Securely cap the container and shake vigorously for 30 seconds.

Pour the rinsate into a designated hazardous waste container for Dikar liquid waste.

Repeat this rinsing procedure two more times.

Container Defacing: After triple rinsing, deface or remove the original product label to prevent

reuse.

Disposal: Dispose of the triple-rinsed, defaced container according to your institution's

guidelines for non-hazardous solid waste, or as directed by your environmental health and

safety department.
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Caption: Workflow for handling and disposing of Dikar waste in a laboratory.
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Caption: Logical steps for responding to a Dikar spill in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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